Cas no 192948-01-9 (2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester)

• Product Name: 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester
• CAS No: 192948-01-9
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD18417642
• CID: 116273
• PubChem ID: 45077175
• Update Time: 2025-06-08

2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 7-Benzothiazolecarboxylicacid, 2-methyl-, methyl ester
• 2-Methyl-7-Benzothiazolecarboxylic Acid Methyl Ester
• 7-Benzothiazolecarboxylicacid,2-methyl-,methylester(9CI)
• 2-Methyl-7-Benzothiazolecarboxylic Acid Methyl Ester(WX618233)
• SCHEMBL543966
• Methyl 2-methyl-7-benzothiazolecarboxylate
• MFCD18417642
• Methyl 2-methyl-1,3-benzothiazole-7-carboxylate
• Methyl2-methylbenzo[d]thiazole-7-carboxylate
• DTXSID201268687
• Methyl 2-methylbenzo[d]thiazole-7-carboxylate
• MJNXLPDXVUYYQG-UHFFFAOYSA-N
• CS-0037348
• W10268
• AKOS027255319
• AS-54817
• 192948-01-9
• 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester

• MDL： MFCD18417642
• Inchi： 1S/C10H9NO2S/c1-6-11-8-5-3-4-7(9(8)14-6)10(12)13-2/h3-5H,1-2H3
• InChI Key： MJNXLPDXVUYYQG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC=C(C(=O)OC)C1=2

Computed Properties

• Exact Mass: 207.03547
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 318.9±15.0 °C at 760 mmHg
• Flash Point: 146.6±20.4 °C
• PSA: 39.19
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester

Recent Advances in the Study of 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester (CAS: 192948-01-9) in Chemical Biology and Pharmaceutical Research

2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester (CAS: 192948-01-9) is a benzothiazole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. Benzothiazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This compound, in particular, has been the subject of several studies aimed at exploring its mechanism of action and therapeutic potential.

Recent research has focused on the synthesis and optimization of 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester to enhance its bioavailability and efficacy. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that structural modifications of this compound could significantly improve its binding affinity to specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings suggest that 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester could serve as a promising scaffold for the development of novel therapeutics.

In addition to its potential as a therapeutic agent, 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology (2024) highlighted its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique photophysical properties make it an excellent candidate for imaging applications, providing researchers with a valuable tool for studying oxidative stress-related diseases.

Another area of interest is the compound's potential in drug delivery systems. Research published in Advanced Drug Delivery Reviews (2023) explored the use of 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester as a carrier for targeted drug delivery. The study found that the compound could be conjugated with nanoparticles to enhance the specificity and efficiency of drug delivery to tumor sites, reducing off-target effects and improving therapeutic outcomes.

Despite these promising findings, challenges remain in the clinical translation of 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester. Issues such as stability, toxicity, and scalability of synthesis need to be addressed in future studies. However, the growing body of research underscores the compound's potential to make significant contributions to the fields of chemical biology and pharmaceutical science.

In conclusion, 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester (CAS: 192948-01-9) represents a versatile and promising compound with wide-ranging applications. Continued research into its synthesis, mechanism of action, and therapeutic potential will be crucial for unlocking its full potential in the years to come.